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Compound of Interest

2-Acetamido-N-methylacetamide-
das

Cat. No.: B12410465

Compound Name:

Essential Safety and Handling Guide for 2-
Acetamido-N-methylacetamide-d8

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, operation, and disposal of 2-Acetamido-N-methylacetamide-d8.

This document provides critical safety and logistical information for the laboratory use of 2-
Acetamido-N-methylacetamide-d8. The following procedures are based on the safety data
for its non-deuterated analog, N-Methylacetamide, as deuteration does not significantly alter
the primary chemical hazards. The primary hazard associated with this compound is its
classification as a Category 1B reproductive toxin.[1]

Hazard Identification and Classification

» Signal Word: Danger[2]
e Hazard Statement: H360D - May damage the unborn child.[2]

» Classification: Reproductive Toxicity, Category 1B.[1]

Physical and Chemical Properties
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The following table summarizes the key quantitative data for N-Methylacetamide, the non-

deuterated analog of 2-Acetamido-N-methylacetamide-d8.

Property Value Source
Molecular Formula CsH7NO [2]
Molar Mass 73.095 g-mol—1 [2]
Appearance Colorless solid with a faint 2]
odor.

Melting Point 26 - 30.6 °C (78.8 - 87.1 °F) [2][3]
Boiling Point 204 - 208 °C (399.2 - 406.4 °F)  [2][3]
Density 0.94 - 0.957 g/cm3 at 25 °C [2]
Flash Point 116 °C (240.8 °F) [31[4]

Vapor Pressure

1.1 hPa at 50 °C

[2]

Solubility

Soluble in water, chloroform,
ethanol, ether, acetone, and

benzene.

[2][5]

Occupational Exposure Limits

No limits have been
established by OSHA, NIOSH,
or ACGIH.

[3161[7]

Operational and Disposal Plans

A meticulous approach to handling and disposal is paramount to ensure the safety of all

laboratory personnel.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.

o Eye and Face Protection: Wear tightly fitting safety goggles or glasses with side-shields
conforming to EN166 (EU) or NIOSH (US) standards.[1][7][8]
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¢ Skin Protection:

o Gloves: Handle with chemical-impermeable gloves that have been inspected for integrity
before use. Dispose of contaminated gloves after use in accordance with good laboratory
practices.[8]

o Clothing: Wear impervious, flame-retardant protective clothing to prevent skin exposure.[1]

[8]

» Respiratory Protection: If working outside of a certified chemical fume hood or if exposure
limits are exceeded, use a full-face respirator with appropriate cartridges (e.g., N95 or P3).[1]

[6]

Step-by-Step Handling Protocol

e Preparation:

o Obtain and thoroughly read the Safety Data Sheet (SDS) for N-Methylacetamide before
commencing any work.[1]

o Ensure that a safety shower and eyewash station are readily accessible and in good
working order.[6]

o Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[6][7][8]

e Handling:

[e]

Avoid the formation of dust and aerosols.[7][8]

o

Do not breathe dust, vapors, mist, or gas.[1][9]

[¢]

Prevent all contact with eyes, skin, and clothing.[1][6]

o

Use non-sparking tools to prevent ignition.[1]

[e]

Keep the container tightly closed when not in use.[6]
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o Storage:
o Store in a cool, dry, and well-ventilated place.[1][6][8]
o Keep the container tightly closed and store it under an inert gas if possible.[7]

o Store locked up and away from incompatible materials such as strong oxidizing agents.[1]

[6]

Spill and Emergency Procedures

e Minor Spills:
o Evacuate personnel from the immediate area.
o Wearing appropriate PPE, clean up spills immediately.

o For dry spills, avoid generating dust. Use dry clean-up procedures such as sweeping or
vacuuming (ensure the vacuum is fitted with a HEPA filter).[10]

o Place the collected material into a suitable, sealed container for disposal.[1][8]
e Major Spills:

o Alert personnel in the area and evacuate.

o Contact your institution's emergency response team.

o Prevent the spill from entering drains or waterways.[8]

First Aid Measures

 If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[1][8]

¢ In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove all
contaminated clothing. Consult a physician.[1][8]
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e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[1]

« If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[1][8]

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.
» Waste Collection:

o Collect surplus and non-recyclable solutions in a designated, labeled, and sealed
container.

e Disposal Method:
o Dispose of the waste through a licensed disposal company.[8]

o One approved method is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[8]

o Dispose of contaminated packaging as unused product.[7]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 2-Acetamido-N-
methylacetamide-d8, from preparation to disposal.
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Safe Handling Workflow for 2-Acetamido-N-methylacetamide-d8
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- Don PPE

Y

Proceed to Handling

Handling
- Use Chemical Fume Hood
- Avoid Dust/Aerosol Formation
- Keep Container Closed

7R

Store Unused Material [If Spill Occurs After Cleanup
/

Storage
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- Tightly Sealed Container
- Store Locked Up

\

N /

Spill/Emergency
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- Use Spill Kit
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Work Completion
- Decontaminate Work Area
- Doff and Dispose of PPE
- Wash Hands Thoroughly

Disposal
- Collect in Labeled Container
- Use Licensed Disposal Company
- Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Acetamido-N-methylacetamide-d8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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